Cas no 75358-79-1 (4-methoxy-6-methylpyridine-2-carbaldehyde)

• Product Name: 4-methoxy-6-methylpyridine-2-carbaldehyde
• CAS No: 75358-79-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 1019757
• PubChem ID: 12575854
• Update Time: 2025-06-10

4-methoxy-6-methylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-methyl-2-Pyridinecarboxaldehyde
• 2-Pyridinecarboxaldehyde, 4-methoxy-6-methyl- (9CI)
• 4-methoxy-6-methylpyridine-2-carbaldehyde
• EN300-126691
• Z1255363827
• AB75413
• AT34785
• 75358-79-1
• 4-Methoxy-6-methylpicolinaldehyde
• CS-0232257
• DTXSID00503122
• AKOS017516523
• SCHEMBL20773114
• 2-PYRIDINECARBOXALDEHYDE, 4-METHOXY-6-METHYL-
• DB-271028

• Inchi： 1S/C8H9NO2/c1-6-3-8(11-2)4-7(5-10)9-6/h3-5H,1-2H3
• InChI Key： VIGBXFGFNDLMIX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)N=C(C)C=1

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-methoxy-6-methylpyridine-2-carbaldehyde

4-Methoxy-6-methylpyridine-2-carbaldehyde (CAS No. 75358-79-1): An Overview of Its Properties, Applications, and Recent Research

4-Methoxy-6-methylpyridine-2-carbaldehyde (CAS No. 75358-79-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable component in various applications, from synthetic intermediates to potential therapeutic agents.

The chemical structure of 4-methoxy-6-methylpyridine-2-carbaldehyde consists of a pyridine ring substituted with a methoxy group at the 4-position and a methyl group at the 6-position, along with an aldehyde functional group at the 2-position. This arrangement imparts distinct physical and chemical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of physical properties, 4-methoxy-6-methylpyridine-2-carbaldehyde is a solid at room temperature with a melting point of approximately 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. These solubility characteristics are crucial for its use in various chemical reactions and formulations.

The chemical reactivity of 4-methoxy-6-methylpyridine-2-carbaldehyde is primarily driven by its aldehyde functional group. The aldehyde group can participate in a wide range of reactions, including nucleophilic addition, condensation, and oxidation processes. These reactions make it an important intermediate in the synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.

In the pharmaceutical industry, 4-methoxy-6-methylpyridine-2-carbaldehyde has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-methoxy-6-methylpyridine-2-carbaldehyde demonstrated significant anti-inflammatory effects in vitro and in vivo models.

Beyond its direct biological activities, 4-methoxy-6-methylpyridine-2-carbaldehyde serves as a key building block in the synthesis of more complex bioactive molecules. Researchers have utilized this compound to develop novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The ability to modify the pyridine ring and the substituents provides a platform for fine-tuning the pharmacological properties of these derivatives.

In addition to its pharmaceutical applications, 4-methoxy-6-methylpyridine-2-carbaldehyde has found use in other areas of chemistry and materials science. For example, it has been employed as a ligand in coordination chemistry to form metal complexes with unique electronic and magnetic properties. These complexes have potential applications in catalysis and materials science.

The environmental impact of 4-methoxy-6-methylpyridine-2-carbaldehyde is another area of ongoing research. Studies have focused on understanding its biodegradability and potential environmental fate to ensure its safe use in industrial processes. Preliminary data suggest that this compound can be biodegraded under certain conditions, although further research is needed to fully assess its environmental impact.

In conclusion, 4-methoxy-6-methylpyridine-2-carbaldehyde (CAS No. 75358-79-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique molecular structure endows it with valuable physical and chemical properties, making it an important intermediate in synthetic chemistry and a promising candidate for therapeutic development. Ongoing research continues to uncover new insights into its biological activities and potential applications, further solidifying its importance in the scientific community.